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Compound of Interest

Compound Name: 6-Hepten-2-one, 4-methyl-
CAS No.: 35194-34-4
Cat. No.: B14686698
Get Quote
. J

4-Methyl-6-hepten-2-one, also known as Methyl Heptenone (CAS No: 110-93-0), is an acyclic
ketone with a characteristic fruity, citrus-like odor[1][2]. It is a valuable intermediate in organic
synthesis, particularly for terpenoids, and finds extensive use as a flavoring and fragrance
agent[2][3][4]. While its applications are diverse, its physicochemical properties necessitate a
robust understanding of its hazards to ensure occupational safety and experimental integrity.
This guide is designed to bridge the gap between raw safety data and its practical application
in a research environment.

Section 1: Hazard Profile and GHS Classification

The Globally Harmonized System (GHS) provides a universal framework for hazard
communication. For 4-methyl-6-hepten-2-one, the classification highlights its primary risks as a
flammable liquid with potential health and environmental hazards.

Table 1: GHS Hazard Classification for 4-Methyl-6-hepten-2-one
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapour[4][5]
. H303: May be harmful if
Acute Toxicity (Oral) Category 5
swallowed[4]
Causes skin irritation (Note:
Skin Corrosion/Irritation Not Classified Some sources indicate
irritation)[ 3]
Causes serious eye irritation
Serious Eye Damage/Irritation Not Classified (Note: Some sources indicate
irritation)[ 3]
Hazardous to the Aquatic o
Category 3 H402: Harmful to aquatic life[4]

Environment (Acute)

Scientist's Insight: The Category 3 Flammable Liquid classification is the most immediate

operational concern in a laboratory setting. This classification dictates stringent protocols for

storage and handling, which are detailed in subsequent sections. While the acute oral toxicity is

categorized as low (Category 5), and skin/eye irritation may not meet formal classification

criteria under all regulations, prudent laboratory practice demands measures to prevent all

routes of exposure[4][6]. The aquatic toxicity, though acute, mandates responsible disposal

procedures to prevent environmental contamination[4].

Section 2: Physicochemical Properties and Their
Safety Implications

A compound's physical and chemical properties are the foundation of its risk profile.

Understanding these values is not an academic exercise; it is crucial for designing safe

experimental and storage protocols.

Table 2: Key Physicochemical Properties of 4-Methyl-6-hepten-2-one

© 2026 BenchChem. All rights reserved.

2/11

Tech Support


https://www.prodasynth.com/index.php/en/?option=com_evsa&task=documentacion.mostrar&codi=002_ZE0PZ79XVJ_515&idi=EN&GHS=GHS
https://www.sigmaaldrich.com/JP/ja/product/aldrich/w270733
https://www.prodasynth.com/index.php/en/?option=com_evsa&task=documentacion.mostrar&codi=002_ZE0PZ79XVJ_515&idi=EN&GHS=GHS
https://www.chemicalbull.com/images/product/MSDS-1758782236.pdf
https://www.chemicalbull.com/images/product/MSDS-1758782236.pdf
https://www.prodasynth.com/index.php/en/?option=com_evsa&task=documentacion.mostrar&codi=002_ZE0PZ79XVJ_515&idi=EN&GHS=GHS
https://www.prodasynth.com/index.php/en/?option=com_evsa&task=documentacion.mostrar&codi=002_ZE0PZ79XVJ_515&idi=EN&GHS=GHS
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_methyl_heptenone_270700_WW-EN_SDS.pdf
https://www.prodasynth.com/index.php/en/?option=com_evsa&task=documentacion.mostrar&codi=002_ZE0PZ79XVJ_515&idi=EN&GHS=GHS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14686698?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Implication for
Researchers

Molecular Formula

CsH14O[3][7]

Essential for stoichiometric

Molecular Weight 126.20 g/mol [7][8] ) ) )
calculations in synthesis.
Colorless to light yellow Visual inspection can indicate
Appearance o ) ]
liquid[1][9] purity or degradation.
High boiling point suggests low
N ) volatility at room temperature,
Boiling Point 172-174 °C (at 1014 hPa)[9] ) o
but heating will increase vapor
concentration significantly.
Critical Parameter. Vapors can
form an ignitable mixture with
] 39 °C to 56 °C (closed cup)[5] air at temperatures above this
Flash Point

[10]

point. Requires storage away
from all heat and ignition

sources.

Vapor Pressure

~1 hPa at 18°C[9]

Relatively low, but vapors can
still accumulate in poorly
ventilated areas, especially in

headspaces of containers.

Density

0.851 - 0.855 g/cm? at 20-
25°C[1][9]

Slightly less dense than water.

Water Solubility

3.02 g/L at 25°C[9]

Limited solubility. In case of a
spill, it will not readily mix with
water, affecting cleanup

procedures.

Expert Analysis of Causality: The flash point is arguably the most critical safety parameter for

this compound. A value as low as 39°C means that on a warm day or near heated equipment

(like a stirring plate or oven), sufficient vapors can be generated to form a flammable mixture

with air[10]. This directly necessitates the use of explosion-proof equipment, non-sparking
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tools, and strict "no smoking" policies in areas where it is handled[10][11][12]. Furthermore, its
vapor pressure, while not high, is sufficient to create a hazardous atmosphere in enclosed
spaces. This is why adequate ventilation, including the use of chemical fume hoods, is not just
a recommendation but a mandatory control measure[11][12][13].

Section 3: Laboratory Handling and Storage
Protocols

A self-validating safety protocol integrates procedural steps with engineering controls and
personal protective equipment (PPE) to create multiple layers of defense against exposure and
accidents.

Step-by-Step Handling Protocol

o Preparation and Pre-Handling Check:

o Confirm the availability and functionality of a chemical fume hood, safety shower, and
eyewash station.

o Inspect all glassware for cracks or defects before use.

o Ensure all ignition sources (hot plates, open flames, non-intrinsically safe equipment) are
removed from the immediate work area[10][11].

o Don the required PPE as outlined in Table 3.
¢ Aliquotting and Transfer:

o Perform all transfers of 4-methyl-6-hepten-2-one inside a certified chemical fume hood to
manage vapor inhalation risk.

o Ground and bond containers when transferring large quantities to prevent static electricity
discharge, a potential ignition source[8][10].

o Use non-sparking tools for opening and closing containers[10][13].

o Keep containers tightly closed when not in use to minimize vapor release[10][11].
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e Post-Handling:

o Thoroughly wash hands and any exposed skin with soap and water after handling[3][11].

o Decontaminate the work surface.

o Properly store the chemical as per the storage protocol below.

Personal Protective Equipment (PPE)

Table 3: Recommended PPE for Handling 4-Methyl-6-hepten-2-one

Protection Type

Specification

Rationale

Tightly fitting safety goggles

Protects against splashes

Eye/Face with side-shields or a face which can cause serious eye
shield[12][13] irritation.
] ] Prevents skin contact, which
Chemically resistant gloves o
o may cause irritation. Proper
Hand (e.g., Nitrile, Neoprene). ) )
_ glove removal technique is
Inspect prior to use.[12][13] )
essential.
Lab coat. For larger quantities,
Bod consider fire/flame resistant Protects skin and personal
ody

and impervious clothing.[12]
[13]

clothing from contamination.

Respiratory

Not typically required if
handled in a fume hood. If
ventilation is inadequate or
exposure limits are exceeded,
use a full-face respirator with
an appropriate organic vapor
cartridge.[13]

Prevents inhalation of vapors,
which can cause respiratory
irritation and other systemic

effects.

Storage Protocol
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Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids[4][11]
[13]. This area must be kept away from heat, sparks, open flames, and direct sunlight[4][6].

Container: Keep in the original, tightly sealed container[11][12]. Containers must be resealed
carefully after opening and kept upright to prevent leakage[12].

Incompatibilities: Store separately from strong oxidizing agents, strong acids, and strong
bases to prevent hazardous reactions|[3][3].

Section 4: Emergency Response and First Aid

Rapid and correct response during an emergency is critical. All personnel must be familiar with

these procedures before beginning work with the compound.

First-Aid Measures

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration, but avoid mouth-to-mouth resuscitation if the
substance was ingested or inhaled. Seek immediate medical attention.[13]

Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation persists, consult a physician.
[10][13]

Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open.
Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes.
Seek immediate medical attention.[8][13]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or Poison Control Center immediately.[12]
[13]

Spill and Leak Response Workflow

This workflow outlines the logical steps for managing an accidental release, prioritizing

personnel safety.
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Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size & Risk
(Ventilation, Ignition Sources)

:

Is the spill large or unmanageable?

Is the spill small and manageable?

Jes

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Call Emergency Response Team
(e.g., EHS)

\

Control Ignition Sources
(Turn off equipment)

\

Contain Spill
(Use inert absorbent material like sand or vermiculite)

\ 4

Collect & Dispose
(Use non-sparking tools. Place in sealed container for hazardous waste)

Y

[ Decontaminate Area]

\ 4

Report Incident

Click to download full resolution via product page

Caption: Workflow for Accidental Spill Response.
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Fire-Fighting Measures

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide (COz2). Water spray can be used to cool containers but may be ineffective at
extinguishing the fire.[3][10][13]

Specific Hazards: The primary hazard is the flammability of the liquid and its vapor. Vapors
are heavier than air and may travel to a distant ignition source and flash back[10].
Containers may explode when heated. Combustion produces toxic carbon oxides.

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective clothing[3][13].

Section 5: Toxicological Profile and Occupational
Health

Understanding the toxicology of 4-methyl-6-hepten-2-one is essential for appreciating the long-

term health risks and the importance of minimizing exposure.

Acute Toxicity: The compound exhibits low acute toxicity. The oral LD50 in rats is reported as
3,570 mg/kg, and the dermal LD50 in rabbits is >5,000 mg/kg.[6][9] This data suggests that a
single, large-dose exposure is required to cause severe effects, but it underscores the
importance of the "May be harmful if swallowed" warning.

Irritation and Sensitization: It is reported to be slightly irritating to the skin of rabbits[9]. Some
SDSs classify it as a skin and eye irritant[3]. Importantly, human and animal tests have
shown no evidence of skin sensitization, meaning it is unlikely to cause an allergic skin
reaction upon repeated contact[9].

Repeated Dose Toxicity: A 90-day study in rats identified the kidney, liver, and testes as
target organs at high dose levels[9]. The kidney effects observed in male rats were due to a
mechanism not relevant to humans. However, these findings reinforce the need to adhere to
strict handling procedures to minimize chronic, low-level exposure.

Carcinogenicity and Mutagenicity: No mutagenic effects were found in standard tests (Ames
test, mouse micronucleus test)[9]. There is no data to suggest it is a carcinogen.
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e Exposure Limits: Specific occupational exposure limits (OELS) for 4-methyl-6-hepten-2-one
have not been widely established[3]. In the absence of a specific OEL, it is best practice to
keep exposure As Low As Reasonably Practicable (ALARP).

Section 6: Disposal and Environmental
Considerations

Responsible disposal is a critical component of the chemical lifecycle, reflecting both regulatory
compliance and scientific stewardship.

o Disposal Method: Dispose of this material and its container as hazardous waste. Do not
allow it to enter drains, sewers, or waterways[8][13]. Disposal must be carried out in
accordance with all applicable federal, state, and local regulations.

» Contaminated Packaging: Empty containers may retain product residue (vapor and liquid)
and can be dangerous. Do not reuse empty containers. They should be sent to an approved
waste handling site for recycling or disposal.

o Environmental Fate: With limited water solubility and a classification as harmful to aquatic
life, preventing its release into the environment is paramount[4][9].

Conclusion

4-Methyl-6-hepten-2-one is a compound with significant utility in research and development. Its
primary laboratory hazard is its flammability, which requires diligent control of ignition sources
and proper storage. While its acute toxicity is low, the potential for skin and eye irritation
necessitates consistent use of appropriate personal protective equipment. By understanding
the causality behind the safety protocols—Ilinking the physicochemical properties to the
required controls—researchers can confidently and safely integrate this chemical into their
work, ensuring both personal safety and the integrity of their results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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